Cas no 1883727-34-1 (Tapotoclax)
Tapotoclax Chemical and Physical Properties
Names and Identifiers
-
- AMG176
- 97W7N9T08G
- BCP25146
- Unii-97W7N9T08G
- AMG-176
- Tapotoclax
- (3'R,4S,6'R,7'S,8'E,11'S,12'R)-7-chloro-7'-methoxy-11',12'-dimethyl-13',13'-dioxospiro[2,3-dihydro-1H-naphthalene-4,22'-20-oxa-13?6-thia-1,14-diazatetracyclo[14.7.2.03,6.019,24]pentacosa-8,16(25),17,19(24)-tetraene]-15'-one
- AMG-176;CS-2836
- AC-36265
- (3R,6R,7S,8E,11S,12R,22S)-6'-chloro-7-methoxy-11,12-dimethyl-13,13-dioxo-spiro[20-oxa-13-gamma6-thia-1,14-diazatetracyclo[14.7.2.03,6.019,24]pentacosa-8,16(25),17,19(24)-tetraene-22,1'-tetralin]-15-one
- NSC804041
- Tapotoclax [USAN]
- 1883727-34-1
- AMG 176
- VF8
- AKOS040741103
- E6-thia-1,14-diazatetracyclo[14.7.2.03,6.019,24]pentacosa-8,16(25),17,19(24)-tetraene]-15'-one
- MCL-1 inhibitor AMG 176
- (3'R,4S,6'R,7'S,8'E,11'S,12'R)-7-chloro-7'-methoxy-11',12'-dimethyl-13',13'-dioxospiro[2,3-dihydro-1H-naphthalene-4,22'-20-oxa-13
- 13S,31R,32R,4S,5E,8S,9R)-6'-CHLORO-4-METHOXY-8,9-DIMETHYL-3',4'-DIHYDRO-12H,14H,2'H-10LAMBDA6-THIA-11-AZASPIRO(1(5,7)-(1,5)BENZOXAZEPINA-3(1,2)-CYCLOBUTANACYCLODODECAPHAN-5-ENE-13,1'-NAPHTHALENE)-10,10,12-TRIONE
- TAPOTOCLAX [INN]
- (3'R,4S,6'R,7'S,8'E,11'S,12'R)-7-chloro-7'-methoxy-11',12'-dimethyl-13',13'-dioxospiro[2,3-dihydro-1H-naphthalene-4,22'-20-oxa-13lambda6-thia-1,14-diazatetracyclo[14.7.2.03,6.019,24]pentacosa-8,16(25),17,19(24)-tetraene]-15'-one
- AMG 176 [WHO-DD]
- CHEMBL4446378
- AMG 176; AMG-176
- 13S,31R,32R,4S,5E,8S,9R)-6'-CHLORO-4-METHOXY-8,9-DIMETHYL-3',4'-DIHYDRO-12H,14H,2'H-10.LAMBDA.6-THIA-11-AZASPIRO(1(5,7)-(1,5)BENZOXAZEPINA-3(1,2)-CYCLOBUTANACYCLODODECAPHAN-5-ENE-13,1'-NAPHTHALENE)-10,10,12-TRIONE
- BDBM50514200
- MCL-1 inhibitor AMG-176
- EX-A2666
- (3'R,4S,6'R,7'S,8'E,11'S,12'R)-7-chloro-7'-methoxy-11',12'-dimethyl-13',13'-dioxospiro(2,3-dihydro-1H-naphthalene-4,22'-20-oxa-13lambda6-thia-1,14-diazatetracyclo(14.7.2.03,6.019,24)pentacosa-8,16(25),17,19(24)-tetraene)-15'-one
- SCHEMBL17550216
- NSC-804041
- HY-101565
- CS-0021721
- Tapotoclax [WHO-DD]
- WHO 11092
- MS-30719
- SPIRO(5,7-ETHENO-1H,11H-CYCLOBUT(I)(1,4)OXAZEPINO(3,4- F)(1,2,7)THIADIAZACYCLOHEXADECINE-2(3H),1'(2'H)-NAPHTHALEN)-8(9H)-ONE, 6'-CHLORO-3',4',12,13,16,16A,17,18,18A,19-DECAHYDRO-16-METHOXY-11,12- DIMETHYL-, 10,10-DIOXIDE, (1'S,11R,12S,14E,16S,16AR,18AR)-
-
- Inchi: 1S/C33H41ClN2O5S/c1-21-6-4-8-30(40-3)27-12-9-25(27)18-36-19-33(15-5-7-23-16-26(34)11-13-28(23)33)20-41-31-14-10-24(17-29(31)36)32(37)35-42(38,39)22(21)2/h4,8,10-11,13-14,16-17,21-22,25,27,30H,5-7,9,12,15,18-20H2,1-3H3,(H,35,37)/b8-4+/t21-,22+,25-,27+,30-,33-/m0/s1
- InChI Key: JQNINBDKGLWYMU-GEAQBIRJSA-N
- SMILES: ClC1C=CC2=C(C=1)CCC[C@@]12COC2C=CC3C(NS([C@H](C)[C@@H](C)CC=C[C@@H]([C@@H]4CC[C@H]4CN(C=2C=3)C1)OC)(=O)=O)=O |t:27|
Computed Properties
- Exact Mass: 612.242471g/mol
- Monoisotopic Mass: 612.242471g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 42
- Rotatable Bond Count: 1
- Complexity: 1110
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 6
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.8
- Topological Polar Surface Area: 93.3
- Molecular Weight: 613.2g/mol
Tapotoclax Security Information
- Storage Condition:Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
Tapotoclax Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| DC Chemicals | DC12350-250 mg |
AMG-176 |
1883727-34-1 | >98% | 250mg |
$1900.0 | 2022-03-01 | |
| DC Chemicals | DC12350-1 g |
AMG-176 |
1883727-34-1 | >98% | 1g |
$3800.0 | 2022-03-01 | |
| DC Chemicals | DC12350-100 mg |
AMG-176 |
1883727-34-1 | >98% | 100mg |
$950.0 | 2022-03-01 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | A880999-1mg |
AMG-176 |
1883727-34-1 | ≥98% | 1mg |
¥8,098.20 | 2022-01-13 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci23146-1mg |
AMG-176 |
1883727-34-1 | 98% | 1mg |
¥3832.00 | 2023-09-09 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci23146-5mg |
AMG-176 |
1883727-34-1 | 98% | 5mg |
¥9227.00 | 2023-09-09 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T14213-1 mg |
AMG-176 |
1883727-34-1 | 1mg |
¥5987.00 | 2022-03-01 | ||
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T14213-1 mL * 10 mM (in DMSO) |
AMG-176 |
1883727-34-1 | 1 mL * 10 mM (in DMSO) |
¥26395.00 | 2022-03-01 | ||
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T14213-5 mg |
AMG-176 |
1883727-34-1 | 5mg |
¥17517.00 | 2022-03-01 | ||
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T14213-10 mg |
AMG-176 |
1883727-34-1 | 10mg |
¥26275.00 | 2022-03-01 |
Tapotoclax Related Literature
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
Additional information on Tapotoclax
Exploring Tapotoclax (CAS No. 1883727-34-1): A Novel Compound in Targeted Therapy Research
In the rapidly evolving field of targeted cancer therapy, Tapotoclax (CAS No. 1883727-34-1) has emerged as a compound of significant interest. This small molecule inhibitor is being studied for its potential to modulate key pathways involved in cellular survival and proliferation. Researchers are particularly intrigued by its mechanism of action, which targets specific protein interactions critical for cancer cell resilience. The compound's unique structure, represented by its CAS registry number 1883727-34-1, offers distinct advantages in terms of selectivity and pharmacokinetic properties.
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From a biochemical perspective, Tapotoclax demonstrates remarkable specificity in its target engagement. The compound's ability to disrupt particular protein-protein interactions without affecting broader cellular functions makes it a promising candidate for combination therapies. This characteristic addresses a common patient concern found in search queries: "how to reduce side effects of cancer treatment." The precise targeting mechanism of CAS 1883727-34-1 suggests potential for minimized off-target effects compared to traditional chemotherapeutic agents.
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As research on Tapotoclax progresses, safety evaluations remain a paramount consideration—a topic often searched as "experimental drug safety profiles." Preliminary toxicology studies of the compound (1883727-34-1) indicate an acceptable therapeutic window, though comprehensive clinical trials will be necessary to fully characterize its safety in human patients. This cautious, evidence-based approach addresses public concerns about "risks of new cancer treatments" while maintaining optimism about potential benefits.
The intellectual property landscape surrounding Tapotoclax also attracts attention, with searches for "patent status of 1883727-34-1" reflecting interest in the compound's commercial development. Pharmaceutical companies and research institutions are actively investigating this molecule, recognizing its potential to address unmet medical needs in oncology. The competitive yet collaborative nature of this research exemplifies how modern drug development balances innovation with patient access considerations.
Looking ahead, Tapotoclax (CAS No. 1883727-34-1) represents an exciting frontier in molecularly targeted cancer therapy. Its development journey from bench to bedside will likely continue generating search queries such as "Tapotoclax latest research 2024" and "clinical trials for 1883727-34-1." As the scientific community works to validate its therapeutic potential, this compound serves as a compelling example of how chemical innovation can translate into meaningful advances for patients facing challenging diagnoses.
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